

Technical Support Center: Investigating the Primary Target of ML162

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: ML162

Cat. No.: B15604667

[Get Quote](#)

This technical support guide is for researchers, scientists, and drug development professionals utilizing **ML162** in their experiments. It addresses the recent controversy surrounding its primary molecular target and provides resources to aid in experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What was the originally proposed primary target of **ML162**?

A1: **ML162** was initially identified and widely used as a direct, covalent inhibitor of Glutathione Peroxidase 4 (GPX4).^{[1][2][3][4][5]} The proposed mechanism involved **ML162**'s chloroacetamide moiety covalently binding to the active site selenocysteine of GPX4, thereby inhibiting its ability to reduce lipid hydroperoxides.^[6] This inhibition leads to an accumulation of lipid reactive oxygen species (ROS), ultimately inducing a form of iron-dependent programmed cell death known as ferroptosis.^{[2][3]}

Q2: What is the current controversy surrounding **ML162**'s primary target?

A2: Recent compelling evidence suggests that **ML162** is not a direct inhibitor of GPX4 but instead potently inhibits another key antioxidant enzyme, Thioredoxin Reductase 1 (TXNRD1).

[1][2][7] Studies have shown that **ML162** fails to inhibit the enzymatic activity of purified recombinant GPX4.[1][7] In contrast, it effectively inhibits TXNRD1 activity both in biochemical assays and in cellular contexts.[1][7][8] This finding necessitates a re-evaluation of previous studies that used **ML162** as a specific tool to probe GPX4-mediated ferroptosis.[1][7][8]

Q3: How does inhibition of TXNRD1 differ from GPX4 inhibition?

A3: Both GPX4 and TXNRD1 are crucial selenoproteins involved in maintaining cellular redox homeostasis, but they function in distinct, parallel pathways. GPX4 directly reduces lipid hydroperoxides using glutathione (GSH) as a cofactor. Its inhibition leads to the direct accumulation of lipid ROS, a hallmark of ferroptosis. TXNRD1 is a central enzyme in the thioredoxin system, which reduces thioredoxin (TXN). Reduced TXN, in turn, reduces a wide range of substrates, including peroxiredoxins that also play a role in detoxifying peroxides. Inhibition of TXNRD1 can also lead to increased oxidative stress and cell death, which may mimic some features of ferroptosis. However, the cell death induced by other TXNRD1 inhibitors, such as auranofin, could not be suppressed by the ferroptosis inhibitor ferrostatin-1, suggesting mechanistic differences.[1][7]

Q4: My experiment using **ML162** shows a ferroptotic phenotype. What could be the underlying mechanism if not direct GPX4 inhibition?

A4: The ferroptosis-like phenotype observed with **ML162** treatment is likely a downstream consequence of TXNRD1 inhibition.[2] By inhibiting TXNRD1, **ML162** disrupts the thioredoxin antioxidant system, leading to a general increase in cellular oxidative stress. This elevated oxidative environment can overwhelm other antioxidant systems, including the GPX4 pathway, leading to lipid peroxidation and cell death that is sensitive to iron chelation and lipophilic antioxidants, thus resembling ferroptosis. It is crucial to consider this alternative mechanism when interpreting your results.

Q5: How can I validate the target of **ML162** in my experimental system?

A5: To elucidate the primary target of **ML162** in your specific cellular context, we recommend a multi-pronged approach:

- Direct Enzymatic Assays: Test the effect of **ML162** on the activity of both purified recombinant GPX4 and TXNRD1.

- Cellular Thermal Shift Assay (CETSA): Assess the direct binding of **ML162** to GPX4 and TXNRD1 in intact cells. A significant thermal shift indicates target engagement.
- Rescue Experiments: Use mechanistically distinct inhibitors. For example, compare the rescue of **ML162**-induced cell death by the ferroptosis-specific inhibitor ferrostatin-1 versus antioxidants that act more broadly.
- Genetic Approaches: Modulate the expression levels of GPX4 and TXNRD1 (e.g., via siRNA or CRISPR) and observe the impact on cellular sensitivity to **ML162**.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent cell death phenotype with ML162.	Cellular context, including the expression levels of GPX4 and TXNRD1, can influence the outcome. Off-target effects may also contribute.	Characterize the expression levels of key antioxidant enzymes in your cell line. Perform rescue experiments with ferrostatin-1 and other antioxidants to dissect the cell death mechanism. Consider using a more specific GPX4 inhibitor for comparison.
ML162 fails to induce cell death in a cell line expected to be sensitive to ferroptosis.	The cell line may have compensatory antioxidant pathways or low expression of TXNRD1.	Verify TXNRD1 expression and activity in your cell line. Test other ferroptosis inducers with different mechanisms of action (e.g., erastin, which inhibits the system Xc- cystine/glutamate antiporter).
Conflicting results when comparing ML162 with other "GPX4 inhibitors" like RSL3.	Recent studies indicate that RSL3, similar to ML162, also primarily targets TXNRD1 rather than GPX4. ^{[1][7]} Therefore, both compounds may be acting through the same off-target mechanism.	When designing experiments to study GPX4, avoid relying solely on ML162 and RSL3. Use structurally and mechanistically diverse inhibitors and complement with genetic approaches.

Quantitative Data Summary

Table 1: Thermal Shift (ΔT_m) of Target Proteins upon Ligand Binding

Compound	Target Protein	ΔT_m (°C)	Concentration	Reference
ML162	GPX4	No significant shift	100 μ M	[8]
ML162	TXNRD1	+2.3	100 μ M	[8]
RSL3	GPX4	No significant shift	100 μ M	[8]
RSL3	TXNRD1	+2.0	100 μ M	[8]

Note: A positive ΔT_m indicates stabilization of the protein upon compound binding, suggesting direct interaction.

Experimental Protocols

In Vitro Enzymatic Activity Assay (Coupled Assay)

This protocol is to determine if **ML162** directly inhibits the enzymatic activity of purified GPX4 or TXNRD1.

Principle: The activity of both enzymes can be measured by monitoring the consumption of NADPH at 340 nm in a coupled enzymatic reaction.

Materials:

- Purified recombinant human GPX4 or TXNRD1
- **ML162**
- NADPH
- Glutathione Reductase (for GPX4 assay)
- GSH (for GPX4 assay)

- Insulin (as a substrate for TXNRD1 assay)
- Assay Buffer (e.g., Tris buffer, pH 7.5)
- 96-well UV-transparent microplate
- Microplate reader capable of measuring absorbance at 340 nm

Procedure:

- Prepare a reaction mixture containing the assay buffer, NADPH, and any coupling enzymes and substrates (Glutathione Reductase and GSH for GPX4; insulin for TXNRD1).
- Add varying concentrations of **ML162** or a vehicle control (e.g., DMSO) to the wells of the microplate.
- Add the purified GPX4 or TXNRD1 enzyme to the wells and incubate for a predetermined period to allow for potential inhibitor binding.
- Initiate the reaction by adding the primary substrate (e.g., a hydroperoxide for GPX4; this is often omitted in coupled assays where the reduction of the coupling substrate is limiting).
- Immediately begin monitoring the decrease in absorbance at 340 nm over time. The rate of NADPH consumption is proportional to the enzyme activity.
- Calculate the percentage of inhibition for each **ML162** concentration relative to the vehicle control and determine the IC50 value if applicable.

Cellular Thermal Shift Assay (CETSA)

This protocol is to assess the direct binding of **ML162** to its target proteins in an intact cell environment.

Principle: The binding of a ligand (**ML162**) to its target protein can increase the protein's thermal stability. This stabilization can be detected by heating cell lysates to various temperatures and quantifying the amount of soluble protein remaining by Western blotting.


Materials:

- Cultured cells of interest
- **ML162**
- Lysis buffer containing protease inhibitors
- Antibodies against GPX4 and TXNRD1
- Standard Western blotting equipment and reagents

Procedure:


- Treat cultured cells with **ML162** or a vehicle control for a specified time.
- Harvest and wash the cells.
- Resuspend the cell pellet in lysis buffer and perform lysis.
- Clear the lysate by centrifugation to remove insoluble debris.
- Aliquot the supernatant into separate PCR tubes.
- Heat the aliquots to a range of different temperatures for a fixed time (e.g., 3 minutes).
- Cool the samples and centrifuge to pellet the aggregated proteins.
- Collect the supernatant containing the soluble proteins.
- Analyze the amount of soluble GPX4 and TXNRD1 in each sample by SDS-PAGE and Western blotting.
- Quantify the band intensities and plot the fraction of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the **ML162**-treated samples indicates target engagement.

Visualizations




[Click to download full resolution via product page](#)

Caption: Originally proposed pathway of **ML162** inducing ferroptosis via direct GPX4 inhibition.



[Click to download full resolution via product page](#)

Caption: Newly proposed pathway where **ML162** induces cell death by inhibiting TXNRD1.



[Click to download full resolution via product page](#)

Caption: A logical workflow to experimentally determine the primary target of **ML162**.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. [benchchem.com](https://www.benchchem.com) [[benchchem.com](https://www.benchchem.com)]
- 3. Mechanisms and pharmacological applications of ferroptosis: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]

- [4. medchemexpress.com \[medchemexpress.com\]](https://medchemexpress.com)
- [5. selleckchem.com \[selleckchem.com\]](https://selleckchem.com)
- [6. biorxiv.org \[biorxiv.org\]](https://biorxiv.org)
- [7. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [8. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1 - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/315604667/)
- To cite this document: BenchChem. [Technical Support Center: Investigating the Primary Target of ML162]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15604667/docs#technical-support-center-investigating-the-primary-target-of-ml162\]](https://www.benchchem.com/product/b15604667/docs#technical-support-center-investigating-the-primary-target-of-ml162)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check